Cas no 2580090-66-8 (tert-butyl N-(1R)-1-(6-hydroxypyridin-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-(1R)-1-(6-hydroxypyridin-3-yl)ethylcarbamate
• CAS No: 2580090-66-8
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 5656814
• PubChem ID: 165894315
• Update Time: 2023-11-27

tert-butyl N-(1R)-1-(6-hydroxypyridin-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1R)-1-(6-hydroxypyridin-3-yl)ethyl]carbamate
• EN300-27718457
• 2580090-66-8
• tert-butyl N-(1R)-1-(6-hydroxypyridin-3-yl)ethylcarbamate

• Inchi： 1S/C12H18N2O3/c1-8(9-5-6-10(15)13-7-9)14-11(16)17-12(2,3)4/h5-8H,1-4H3,(H,13,15)(H,14,16)/t8-/m1/s1
• InChI Key： AIDFZMAYUJWFHW-MRVPVSSYSA-N
• SMILES： O(C(N[C@H](C)C1C=CC(NC=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.4Ų